Cas no 1805274-15-0 (3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide)

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide is a specialized sulfonamide derivative featuring a pyridine core with chloro, difluoromethyl, and methyl substituents. This compound is notable for its structural versatility, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of the difluoromethyl group enhances its metabolic stability and bioactivity, while the sulfonamide moiety offers potential for further functionalization. Its well-defined reactivity profile allows for precise modifications in target-oriented synthesis. The compound's stability under standard conditions ensures consistent performance in research and industrial applications. Its utility lies in its role as a key building block for developing advanced active ingredients with tailored properties.
3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide structure
1805274-15-0 structure
Product Name:3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide
CAS No:1805274-15-0
MF:C7H7ClF2N2O2S
MW:256.657486200333
CID:4807753
Update Time:2025-05-24

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide
    • Inchi: 1S/C7H7ClF2N2O2S/c1-3-4(6(9)10)2-5(8)7(12-3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
    • InChI Key: TYWXEFRERRWTTH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)F)=C(C)N=C1S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 319
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.4

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029046253-1g
3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide
1805274-15-0 97%
1g
$1,549.60 2022-04-01

Additional information on 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS No. 1805274-15-0): A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS No. 1805274-15-0) is a specialized chemical entity with significant relevance in modern agrochemical and pharmaceutical research. Its unique molecular structure, featuring a pyridine core substituted with chloro, difluoromethyl, and sulfonamide groups, makes it a subject of interest for scientists exploring novel applications in crop protection and drug development. This article delves into its properties, potential uses, and the latest trends surrounding this compound.

One of the key features of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide is its role as a sulfonamide derivative, a class of compounds known for their versatility in medicinal and agricultural chemistry. The presence of the difluoromethyl group enhances its metabolic stability, while the chloro substitution contributes to its reactivity. Researchers are particularly interested in its potential as a herbicide intermediate or as a building block for bioactive molecules targeting plant pathogens.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide aligns with this trend, as its structural motifs are being investigated for their low environmental persistence and high efficacy. For instance, its pyridine-sulfonamide backbone is analogous to compounds used in green chemistry initiatives, which aim to reduce hazardous byproducts in chemical synthesis.

From a pharmaceutical perspective, the sulfonamide functional group is a cornerstone in drug design, often associated with antimicrobial and anti-inflammatory properties. While 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide is not yet a marketed drug, its scaffold is being explored for targeted therapies, particularly in the context of enzyme inhibition. Computational studies suggest it could interact with specific biological targets, making it a candidate for further structure-activity relationship (SAR) studies.

The synthesis of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide typically involves multi-step reactions, including halogenation and sulfonylation of pyridine derivatives. Advances in catalytic methods have improved the yield and purity of such compounds, addressing challenges like regioselectivity and byproduct formation. These innovations are critical for scaling up production while maintaining cost-effectiveness.

In the realm of intellectual property, patents related to pyridine-sulfonamide derivatives have seen a steady increase, reflecting their commercial potential. Companies are investing in molecular optimization to enhance the properties of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide, such as solubility and bioavailability, which are crucial for both agrochemical and pharmaceutical applications.

Environmental and regulatory considerations are also shaping the future of this compound. With stricter REACH compliance and EPA guidelines, researchers are evaluating its ecotoxicological profile to ensure it meets global safety standards. This aligns with the broader shift toward precision agriculture, where chemicals are designed to minimize off-target effects.

For those seeking custom synthesis or bulk quantities of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide, it is essential to collaborate with certified suppliers who adhere to Good Manufacturing Practices (GMP). Analytical techniques like HPLC and NMR are employed to verify its purity, ensuring consistency across batches.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-sulfonamide (CAS No. 1805274-15-0) represents a promising compound at the intersection of agrochemical innovation and pharmaceutical research. Its multifaceted applications, coupled with growing interest in sustainable chemistry, position it as a valuable asset for future scientific breakthroughs. As research progresses, this compound may unlock new possibilities in crop protection and therapeutic development, making it a focal point for interdisciplinary studies.

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